Cas no 1805747-49-2 (3-(3-Methyl-2-(trifluoromethyl)phenyl)propanenitrile)

• Product Name: 3-(3-Methyl-2-(trifluoromethyl)phenyl)propanenitrile
• CAS No: 1805747-49-2
• MF: C₁₁H₁₀F₃N
• MW: 213.199013233185
• CID: 5000420
• Update Time: 2023-08-24

3-(3-Methyl-2-(trifluoromethyl)phenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methyl-2-(trifluoromethyl)phenyl)propanenitrile

• Inchi： 1S/C11H10F3N/c1-8-4-2-5-9(6-3-7-15)10(8)11(12,13)14/h2,4-5H,3,6H2,1H3
• InChI Key： VKIANJGPIBPXRP-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC=CC=1CCC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8